Cas no 1784836-38-9 (4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde)
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
- 1H-Pyrazole-5-carboxaldehyde, 4-bromo-1-(2-methylpropyl)-
-
- Inchi: 1S/C8H11BrN2O/c1-6(2)4-11-8(5-12)7(9)3-10-11/h3,5-6H,4H2,1-2H3
- InChI Key: RUERVKVHKNLVBL-UHFFFAOYSA-N
- SMILES: N1(CC(C)C)C(C=O)=C(Br)C=N1
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554235-100 mg |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 100MG |
€257.30 | 2022-03-23 | ||
| abcr | AB554235-250 mg |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 250MG |
€306.40 | 2022-03-23 | ||
| abcr | AB554235-500 mg |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 500MG |
€454.70 | 2022-03-23 | ||
| abcr | AB554235-1 g |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 1g |
€540.70 | 2022-03-23 | ||
| A2B Chem LLC | BA51675-250mg |
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde |
1784836-38-9 | 97% | 250mg |
$263.00 | 2024-04-20 | |
| A2B Chem LLC | BA51675-500mg |
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde |
1784836-38-9 | 97% | 500mg |
$361.00 | 2024-04-20 | |
| A2B Chem LLC | BA51675-1g |
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde |
1784836-38-9 | 97% | 1g |
$491.00 | 2024-04-20 | |
| abcr | AB554235-250mg |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 250mg |
€356.90 | 2025-02-20 | ||
| abcr | AB554235-1g |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 1g |
€660.20 | 2025-02-20 | ||
| abcr | AB554235-5g |
4-Bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde; . |
1784836-38-9 | 5g |
€2218.70 | 2025-02-20 |
4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde
Recent Advances in the Study of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) in Chemical Biology and Pharmaceutical Research
The compound 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in modulating key enzymatic pathways, making it a promising candidate for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde as a scaffold for developing novel JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for future therapeutic applications.
Another notable application of this compound was reported in a 2022 ACS Infectious Diseases article, where it was utilized as a precursor for synthesizing antimicrobial agents. The study revealed that structural modifications of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde led to compounds with significant activity against drug-resistant bacterial strains, including MRSA. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.
Recent advancements in synthetic methodologies have also facilitated the efficient production of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, which could enhance its accessibility for large-scale pharmaceutical applications. The optimized protocol emphasized green chemistry principles, reducing the environmental impact of the synthesis process.
Looking ahead, the versatility of 4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde (CAS: 1784836-38-9) positions it as a valuable tool in drug discovery. Ongoing research is expected to explore its utility in other therapeutic areas, such as oncology and neurodegenerative diseases. The compound's unique chemical properties and demonstrated biological activities make it a focal point for future studies aimed at developing next-generation pharmaceuticals.
1784836-38-9 (4-bromo-1-isobutyl-1H-pyrazole-5-carbaldehyde) Related Products
- 956910-47-7(3-(4-Bromo-5-methyl-1h-pyrazol-1-yl)-1-propanamine)
- 473528-88-0(4-bromo-2-methyl-pyrazole-3-carbaldehyde)
- 1171526-62-7(4-Bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole)
- 1383855-42-2(4-bromo-1-isopropyl-1H-pyrazole-3-carbaldehyde)
- 1006457-27-7(4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid)
- 1001519-36-3(4-Bromo-1-Ethyl-1H-pyrazole-3-carbaldehyde)
- 1004017-87-1(1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one)
- 514800-97-6(4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid)
- 1001519-37-4(4-bromo-1-ethyl-1H-pyrazole-5-carbaldehyde)
- 925146-41-4(1-(4-Bromo-1-ethyl-1H-pyrazol-5-yl)ethanone)